Cas no 50454-10-9 (Benzoic acid, 2-(1,3-dioxo-3-phenylpropyl)-, methyl ester)

• Product Name: Benzoic acid, 2-(1,3-dioxo-3-phenylpropyl)-, methyl ester
• CAS No: 50454-10-9
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 364861
• PubChem ID: 20503927
• Update Time: 2025-04-19

Benzoic acid, 2-(1,3-dioxo-3-phenylpropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(1,3-dioxo-3-phenylpropyl)-, methyl ester
• methyl 2-(3-oxo-3-phenylpropanoyl)benzoate
• SCHEMBL9329926
• DTXSID20608204
• 50454-10-9

• Inchi： 1S/C17H14O4/c1-21-17(20)14-10-6-5-9-13(14)16(19)11-15(18)12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChI Key： PASDWEZIOCBFIU-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)=O)C1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 282.08922
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44